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Compound of Interest

Compound Name:
Methyl 5-(hydroxymethyl)thiazole-

4-carboxylate

Cat. No.: B11807833

Get Quote

Introduction & Chemical Identity
Methyl 5-(hydroxymethyl)thiazole-4-carboxylate is a specialized heterocyclic intermediate

used primarily in the synthesis of advanced pharmaceutical ingredients (APIs), including

cephalosporin antibiotics (e.g., Cefditoren analogs) and antiretroviral protease inhibitors. Its

dual functionality—a reactive methyl ester at the C4 position and a primary alcohol at the C5

position—makes it a versatile but sensitive building block.

Due to the limited availability of direct toxicological data for this specific methyl ester, this guide

synthesizes safety protocols based on its Ethyl Analog (CAS 912639-93-1) and the parent

Carboxylic Acid (CAS 188891-43-2), applying the principle of conservative read-across.
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Property Specification

Systematic Name
Methyl 5-(hydroxymethyl)-1,3-thiazole-4-

carboxylate

CAS Number (Analog)
912639-93-1 (Ethyl ester analog); 188891-43-2

(Parent Acid)

Molecular Formula C₆H₇NO₃S

Molecular Weight 173.19 g/mol

Physical State White to pale yellow solid (crystalline powder)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water.[1][2][3]

Key Functionalities

Thiazole ring (aromatic), Methyl Ester

(electrophile), Hydroxymethyl

(nucleophile/oxidizable).

Hazard Characterization (GHS Classification)
While not classified as a "High Hazard" substance (e.g., explosive or pyrophoric), this

compound presents significant health risks typical of functionalized thiazoles.

Primary Hazards
Skin Corrosion/Irritation (Category 2): Causes skin irritation (H315).[3] The thiazole nitrogen

can act as a Lewis base, potentially interacting with skin proteins.

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation (H319).[3] Dust

or solutions can cause severe conjunctival redness and pain.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation (H335).[3] Inhalation of dust is the primary route of exposure.

Secondary Risks (Stability)
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Thermal Decomposition: Emits toxic fumes of Nitrogen Oxides (NOx) and Sulfur Oxides

(SOx) upon combustion.

Oxidation Sensitivity: The C5-hydroxymethyl group is susceptible to oxidation to the

corresponding aldehyde (a potential sensitizer) if exposed to air/light over prolonged periods.

Engineering Controls & Personal Protective
Equipment (PPE)[6]
Effective containment is the first line of defense. The following decision matrix dictates the

required controls based on operation scale.

PPE Selection Rationale
Gloves:Nitrile (0.11 mm minimum) is recommended for solid handling. If dissolved in

halogenated solvents (DCM), use PVA or Silver Shield laminates, as nitrile degrades rapidly

in DCM.

Respiratory: A P95/P100 particulate respirator is mandatory for open weighing to prevent

inhalation of the irritant dust.

DOT Diagram: PPE & Handling Decision Tree
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Operation Type

Small Scale (< 10g)
Weighing/Transfer

Large Scale (> 10g)
or Solution Prep

Engineering Control:
Standard Fume Hood

(Face Velocity > 0.5 m/s)

Engineering Control:
Powder Containment Hood

or Glove Box

PPE Required:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

PPE Required:
- Double Nitrile Gloves
- N95/P100 Respirator

- Chemical Goggles
- Tyvek Sleeves

Proceed: Minimize Dust
Use Anti-static Spatula

Proceed: Wet Wiping
Pre-stage Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for selecting engineering controls and PPE based on operational

scale.

Storage & Stability Protocols
The stability of Methyl 5-(hydroxymethyl)thiazole-4-carboxylate is compromised by moisture

(ester hydrolysis) and oxygen (alcohol oxidation).

Storage Conditions
Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The hydroxymethyl group can slowly

oxidize to the aldehyde, which typically yellows the solid.
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Container: Amber glass vials with Teflon-lined caps to prevent light degradation and moisture

ingress.

Degradation Pathways
Understanding why we store it this way is crucial for troubleshooting purity issues.

DOT Diagram: Degradation Pathways

Methyl 5-(hydroxymethyl)
thiazole-4-carboxylate

Oxidation (Air/Light) O2 

Hydrolysis (Moisture)

 H2O 

Impurity A:
Thiazole-4-aldehyde
(Sensitizer/Yellowing)

Impurity B:
Thiazole-4-carboxylic Acid

(Change in Solubility)

Click to download full resolution via product page

Figure 2: Primary degradation pathways necessitating inert storage and moisture control.

Emergency Response Procedures
Fire Fighting

Media: Use dry chemical, CO₂, or alcohol-resistant foam.[3][4] Do NOT use a solid water

stream, as it may scatter the molten material.[3]

Hazardous Combustion: Fire will release Sulfur Oxides (SOx) and Nitrogen Oxides (NOx).[5]

Firefighters must wear full SCBA.

Accidental Release (Spill)[6]
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don N95 respirator and double gloves.

Containment: Do not dry sweep. Dampen the solid with a chemically inert solvent (e.g.,

heptane or PEG) to suppress dust, or use a HEPA-filtered vacuum.
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Neutralization: No specific neutralization is required; treat as hazardous organic waste.

Clean-up: Wipe surfaces with 70% Ethanol followed by soap and water to remove oily

residues.

Waste Disposal
Classification: Hazardous Chemical Waste (Organic).

Method: Dissolve in a combustible solvent (if not already in solution) and incinerate in a

chemical incinerator equipped with an afterburner and scrubber.

Note: The scrubber is critical to neutralize SOx emissions generated from the thiazole sulfur.

Do NOT: Do not discharge into drains or sewer systems.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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